Cas no 2137625-78-4 (4-(Dimethylamino)cyclohexane-1-sulfonyl chloride)

• Product Name: 4-(Dimethylamino)cyclohexane-1-sulfonyl chloride
• CAS No: 2137625-78-4
• MF: C₈H₁₆ClNO₂S
• MW: 225.73614025116
• CID: 5287682
• PubChem ID: 165863977
• Update Time: 2025-06-08

4-(Dimethylamino)cyclohexane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2137625-78-4
• 4-(dimethylamino)cyclohexane-1-sulfonyl chloride
• EN300-681278
• 4-(Dimethylamino)cyclohexane-1-sulfonyl chloride

• Inchi： 1S/C8H16ClNO2S/c1-10(2)7-3-5-8(6-4-7)13(9,11)12/h7-8H,3-6H2,1-2H3
• InChI Key： ZXHNZVZMFPNFFD-UHFFFAOYSA-N
• SMILES： ClS(C1CCC(CC1)N(C)C)(=O)=O

Computed Properties

• Exact Mass: 225.0590276g/mol
• Monoisotopic Mass: 225.0590276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 45.8Ų

Additional information on 4-(Dimethylamino)cyclohexane-1-sulfonyl chloride

4-(Dimethylamino)cyclohexane-1-sulfonyl Chloride: A Versatile Building Block in Advanced Materials and Drug Development

The 4-(Dimethylamino)cyclohexane-1-sulfonyl chloride (CAS No. 2137625-78-4) is a critical organic compound widely recognized for its unique chemical properties and functional versatility. This sulfonyl chloride derivative combines the nucleophilic reactivity of a sulfonic acid chloride group with the steric and electronic characteristics of a dimethylaminocyclohexyl moiety. Its structure facilitates efficient conjugation with amine-containing biomolecules, polymers, and nanoparticles, making it indispensable in bioconjugation chemistry, drug delivery systems, and nanomaterial functionalization. Recent advancements in click chemistry methodologies have further highlighted its role in constructing stimuli-responsive materials.

In the realm of medicinal chemistry, this compound serves as a key intermediate for synthesizing cationic lipid carriers, which are pivotal in mRNA vaccine technologies. A 2023 study published in Nature Communications demonstrated its application in developing lipid nanoparticles (LNPs) with enhanced endosomal escape efficiency. The dimethylamino group provides proton sponge effects, while the cyclohexyl ring introduces optimal hydrophobicity for cellular membrane interaction. Researchers at MIT recently utilized this compound to create self-assembling peptide amphiphiles for targeted cancer therapy, showcasing its potential in tumor microenvironment-responsive drug carriers.

The synthesis of this compound typically involves the chlorosulfonation of 4-dimethylaminocyclohexanol via a two-step process. Recent optimizations reported by the Zhang group (JACS 2024) achieved 98% purity using microwave-assisted solvent-free conditions, significantly reducing reaction time from 8 hours to 30 minutes. This method employs recyclable heterogeneous catalysts that minimize environmental impact, aligning with current green chemistry trends.

In materials science applications, this sulfonyl chloride enables covalent attachment of functional groups to graphene oxide surfaces through amidation reactions. A collaborative study between Stanford and ETH Zurich (Advanced Materials 2024) utilized it to create conductive polymer-graphene hybrids exhibiting exceptional electrochemical stability. The compound's ability to form stable sulfonamide linkages under mild conditions makes it superior to conventional coupling agents like NHS esters in preserving material integrity during functionalization.

Bioanalytical applications include its use as a derivatization reagent for mass spectrometry analysis of primary amines in complex biological matrices. A breakthrough technique described in Analytical Chemistry (2023) employs this compound to quantify neurotransmitters in single cells with femtomolar sensitivity. The resulting sulfonamide derivatives exhibit superior ionization efficiency compared to traditional reagents like dansyl chloride, enabling high-throughput metabolomics studies.

Emerging research focuses on its integration into supramolecular assemblies. Scientists at Cambridge recently designed host-guest systems using this compound's cyclohexyl spacer to create pH-sensitive molecular capsules capable of encapsulating hydrophobic drugs. These nanocontainers demonstrated triggered release mechanisms under physiological conditions when tested on pancreatic cancer cell lines.

In semiconductor manufacturing, its derivatives are employed as surface modifiers for quantum dots. A Nature Electronics paper (2024) reported using this compound to passivate CdSe/ZnS nanocrystals, achieving quantum yield improvements from 65% to 91%. The tailored electronic properties enabled by the dimethylamino substituent optimize charge transport characteristics critical for next-generation optoelectronic devices.

Safety considerations emphasize proper handling due to its reactive nature as an acid chloride derivative. Best practices include conducting reactions under inert atmosphere using protective equipment while adhering to standard organic laboratory protocols outlined by OSHA and ECHA guidelines. Storage at -18°C under nitrogen atmosphere ensures stability over extended periods without compromising reactivity.